3-[Benzo(b)thiophen-2-yl]-5-nitrobenzoic acid, 95%

• IUPAC Name: 3-(1-benzothiophen-2-yl)-5-nitrobenzoic acid
• InChI: InChI=1S/C15H9NO4S/c17-15(18)11-5-10(6-12(7-11)16(19)20)14-8-9-3-1-2-4-13(9)21-14/h1-8H,(H,17,18)
• InChI Key: GBRWEDVMNLKZBY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(S2)C3=CC(=CC(=C3)[N+](=O)[O-])C(=O)O
• Molecular Formula: C15H9NO4S
• Molecular Weight: 299.3 g/mol

Description

3-[Benzo(b)thiophen-2-yl]-5-nitrobenzoic acid, or 3-BTN for short, is a synthetic organic compound with a molecular formula of C12H8N2O4S. It is a yellow-colored solid with a melting point of 215-217°C. 3-BTN is an important intermediate in the synthesis of a variety of pharmaceuticals, including anti-inflammatory drugs, antibiotics, and antifungal agents. It is also used in the synthesis of a variety of dyes, pigments, and other industrial chemicals.

Mechanism of Action

3-BTN acts as an intermediate in the synthesis of a variety of organic compounds. It is an important reactant in the SN2 mechanism, in which the thiophenol displaces the carboxylic acid group from the benzoic acid. This reaction is important in the synthesis of a variety of pharmaceuticals, including anti-inflammatory drugs, antibiotics, and antifungal agents.
Biochemical and Physiological Effects
3-BTN is not known to have any direct biochemical or physiological effects. It is an intermediate in the synthesis of a variety of organic compounds, and is not known to have any direct effect on the body.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-BTN in laboratory experiments is its high purity. Since it is synthesized from two relatively pure starting materials, its purity is usually greater than 95%. This makes it ideal for use in laboratory experiments, as it is unlikely to contain any impurities that could interfere with the results. The main limitation of using 3-BTN in laboratory experiments is its relatively low solubility in many solvents. It is soluble in some organic solvents, such as ethanol and dichloromethane, but is insoluble in water.

Future Directions

There are a variety of potential future directions for research involving 3-BTN. It could be used as a starting material in the synthesis of a variety of heterocyclic compounds, such as pyrimidines and thiophenes. It could also be used in the synthesis of a variety of pharmaceuticals, including anti-inflammatory drugs, antibiotics, and antifungal agents. In addition, it could be used in the synthesis of a variety of dyes, pigments, and other industrial chemicals. Finally, it could be used in the development of new methods for the synthesis of organic compounds.

Synthesis Methods

3-BTN can be synthesized from benzoic acid and thiophenol in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid. The reaction proceeds via an SN2 mechanism, in which the thiophenol displaces the carboxylic acid group from the benzoic acid. The product is then purified by recrystallization from ethanol.

Scientific Research Applications

3-BTN is used in a variety of scientific research applications. It has been used in the synthesis of a variety of pharmaceuticals, including anti-inflammatory drugs, antibiotics, and antifungal agents. It has also been used in the synthesis of a variety of dyes, pigments, and other industrial chemicals. In addition, 3-BTN has been used in the synthesis of a variety of heterocyclic compounds, including pyrimidines and thiophenes.